BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 3-Bromo-4-nitropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-nitropyridine

Cat. No.: B1272033

For researchers, scientists, and drug development professionals, the safe and effective
handling of specialized chemical reagents is paramount. This guide provides essential,
immediate safety and logistical information for managing 3-Bromo-4-nitropyridine, including
comprehensive operational and disposal plans.

Chemical Profile: 3-Bromo-4-nitropyridine is a yellow to beige crystalline solid. It serves as a
versatile intermediate in the synthesis of a variety of pharmaceutical and agrochemical
products due to its nitro and bromo functional groups.[1][2]

Hazard Identification and Safety Summary

3-Bromo-4-nitropyridine is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

e H302: Harmful if swallowed.[3][4]

e H312: Harmful in contact with skin.[5]

o H315: Causes skin irritation.[3][4][5]

e H319: Causes serious eye irritation.[3][4][5]

e H332: Harmful if inhaled.[3][4]
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o H335: May cause respiratory irritation.[3][4][5]

Based on the hazards of pyridine and its derivatives, this compound should be handled with
care in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Suantitative [

Property

Value

Source(s)

Molecular Formula

CsH3BrN20:2

[1]2]

Molecular Weight 202.995 g/mol [1]
Yellow to orange crystalline

Appearance [2]
powder

Melting Point 66-67 °C [1]

Boiling Point 235.7 °C at 760 mmHg [1]

Density 1.833 g/cm3 [1]

Flash Point 96.4 °C [1]

Storage Temperature

Refrigerator (0-8 °C)

[2]14]

Occupational Exposure Limit
(Pyridine)

OSHA PEL: 5 ppm (15 mg/m3)

TWA [7](8]

Occupational Exposure Limit
(Pyridine)

ACGIH TLV: 1 ppm (3.1

[3]
mg/m3) TWA

Occupational Exposure Limit
(Pyridine)

NIOSH REL: 5 ppm (15

mg/m3) TWA 1]

Note: Specific occupational exposure limits for 3-Bromo-4-nitropyridine have not been
established. The limits for pyridine are provided as a reference for a related compound.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to prevent exposure. The following
PPE is mandatory when handling 3-Bromo-4-nitropyridine:
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Nitrile or neoprene gloves.

Avoid latex gloves.

Provides chemical resistance
against pyridine and its
derivatives.[6][10]

Eye and Face Protection

Chemical splash goggles. A
face shield should be worn
with goggles when there is a

high risk of splashing.

Protects against splashes and
fumes that can cause serious

eye irritation.[6][10]

Skin and Body Protection

Chemical-resistant lab coat.
Flame-retardant and antistatic
protective clothing is

recommended.

Protects against skin contact.
[6][10]

Respiratory Protection

Use in a certified chemical
fume hood or a well-ventilated
area. If ventilation is
inadequate, a NIOSH-
approved respirator is

necessary.

Pyridine fumes can cause
headaches, dizziness, and
respiratory irritation upon
inhalation.[5][6][10]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for safety and to maintain the integrity of the compound.
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Receiving & Storage

N

Enspec( container upon receipt for damage or Ieak5)

i Handling & Use

G(ove ina cool, dry, well-ventilated area away from ignition sources and incompatible ma(ena\s) [Don appropriate PPE (gloves, goggles, lab coal))

'

Gonduc( all manipulations (weighing, transferring, etc.) in a certified chemical fume. hood]

i Spill Management

Evacuate the immediate area.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handiing. Q:ov small spills, contain with an inert absorbent material (e.g., sand, vevmlcuhle))

T
Waste éisposal l

Gegregale halogenated organic waste from non-halogenated waste] E:D\\ecl absorbed material into a sealed, labeled container for hazardous waste dnsposag

:

Collect all contaminated materials in a designated, labeled hazardous waste comalneD

'

Dispose of waste through the institution’s Environmental Health and Safety (EHS) 0"!:2}

Click to download full resolution via product page

Figure 1. A workflow for the safe handling of 3-Bromo-4-nitropyridine.
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Experimental Protocol: Step-by-Step Guidance

1. Preparation:

» Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-Bromo-4-nitropyridine.

o Assemble PPE: Ensure all necessary personal protective equipment is readily available and
in good condition.

» Prepare Work Area: Confirm that the chemical fume hood is functioning correctly. Have spill
containment materials accessible.

2. Handling and Experimental Use:

e Weighing and Transferring: All handling of 3-Bromo-4-nitropyridine, including weighing and
transferring, must be conducted within a certified chemical fume hood to minimize inhalation
exposure.[6]

e Tool Selection: Use non-sparking tools and take precautionary measures against static
discharge.[11]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling, even if gloves were worn.[11]

3. Spill Management:

 In the event of a spill, evacuate the immediate area.

o Wear the appropriate PPE as outlined above.

o For small spills, use an absorbent material like sand or vermiculite to contain the chemical.[5]

o Carefully collect the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.[12]
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Disposal Plan

Proper disposal of 3-Bromo-4-nitropyridine and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

» As a halogenated organic compound, all waste containing 3-Bromo-4-nitropyridine must
be collected in a designated "Halogenated Organic Waste" container.[12] It is crucial to
segregate halogenated waste from non-halogenated waste streams to prevent complications
and increased costs associated with disposal.[12]

Waste Collection:

o Collect all contaminated materials, including empty containers, used gloves, and absorbent
materials from spills, in a properly labeled and sealed hazardous waste container.[12]

Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"3-Bromo-4-nitropyridine,” and a list of any other contents.[12]

Disposal:

e Dispose of the hazardous waste through your institution's designated Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.[12] Under no
circumstances should this chemical or its waste be disposed of down a sink or in regular
trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Bromo-4-nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272033#personal-protective-equipment-for-
handling-3-bromo-4-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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